Cas no 132740-43-3 (1-fluoro-4-(isocyanatomethyl)benzene)

• Product Name: 1-fluoro-4-(isocyanatomethyl)benzene
• CAS No: 132740-43-3
• MF: C₈H₆FNO
• MW: 151.137745380402
• MDL: MFCD00673062
• CID: 227595
• PubChem ID: 2733376
• Update Time: 2025-04-19

1-fluoro-4-(isocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-FLUOROBENZYL ISOCYANATE
• Fluoro-4-(isocyanatomethyl)benzene
• 1-Fluoro-4-(isocyanatomethyl)benzene
• Benzene,1-fluoro-4-(isocyanatomethyl)-
• 1-Fluoro-4-isocyanatomethylbenzene
• 4-Fluorophenylmethyl isocyanate
• p-Fluorobenzylisocyanate
• 487309_ALDRICH
• p-Fluorobenzyl isocyanate
• ZINC02568124
• 4-Fluorobenzyl isocyanate,98%
• 4-FLUOROBENZYL ISOCYANATE 98%
• 4-Fluorobenzyl isocyanate, GC 98%
• 4-Fluorobenzyl isocyanate, 98% 1GR
• AKOS005171710
• MFCD00673062
• BB 0254023
• (4-Fluorophenyl)methyl isocyanate
• EN300-110517
• 132740-43-3
• 4-FLUOROBENZylisoCYANATE
• 1-fluoro4-isocyanatomethyl-benzene
• 4-fluorobezylisocyanate
• J-640277
• J-800276
• F2160-0006
• (4-Fluoro)benzyl isocyanate
• A806486
• GEO-01395
• 1-fluoro-4-isocyanatomethyl-benzene
• W-200104
• BS-52907
• 4-Fluorobenzyl isocyanate, 98%
• HHSIWJYERNCLKQ-UHFFFAOYSA-N
• Benzene, 1-fluoro-4-(isocyanatomethyl)-
• FT-0643182
• DTXSID30369874
• SCHEMBL5029
• DB-042132
• 1-fluoro-4-(isocyanatomethyl)benzene;4-fluorobenzyl isocyanate;
• STK504610
• 1-fluoro-4-(isocyanatomethyl)benzene

• MDL： MFCD00673062
• Inchi： 1S/C8H6FNO/c9-8-3-1-7(2-4-8)5-10-6-11/h1-4H,5H2
• InChI Key： HHSIWJYERNCLKQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN=C=O

Computed Properties

• Exact Mass: 151.04300
• Monoisotopic Mass: 151.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.186 g/mL at 25 °C(lit.)
• Boiling Point: 211 °C(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.505(lit.)
• Solubility: Very slightly soluble (0.65 g/l) (25 º C),
• PSA: 29.43000
• LogP: 1.66150
• Solubility: Not available
• Sensitiveness: Lachrymatory

1-fluoro-4-(isocyanatomethyl)benzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S26-36/37/39
• HazardClass：IRRITANT
• Storage Condition：−20°C